Cas no 64304-35-4 (4H-1,2,4-Triazole, 3-chloro-)

• Product Name: 4H-1,2,4-Triazole, 3-chloro-
• CAS No: 64304-35-4
• MF: C₂H₂ClN₃
• MW: 103.510378360748
• CID: 1676236
• PubChem ID: 81265
• Update Time: 2025-10-28

4H-1,2,4-Triazole, 3-chloro- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole, 3-chloro-
• W-104687
• 64304-35-4
• O10979
• A836044
• s-Triazole, 3-chloro-
• DB-193929
• 5-chloro-1,2,4-triazole
• NSC153381
• 6818-99-1
• SY031837
• MFCD00128812
• STK397091
• AC-25750
• 3-Chloro-1H-1,2,4-triazole
• NSC-153381
• AKOS005433542
• AKOS001013341
• 3-Chloro-4H-1,2,4-triazole
• C3013
• EN300-91989
• 3-Chloro-[1,2,4]TRIAZOLE
• MS-2906
• SCHEMBL511947
• 3-Chloro-1H-1,4-triazole
• 3-Chloro-s-triazole
• 3-chloro-1H-(1,2,4)triazole
• 15182-43-1
• NSC 153381
• 5-chloro-1H-1,2,4-triazole
• 1H-1,4-Triazole, 3-chloro-
• CS-W011303
• 3-chloro-1,2,4-triazole, AldrichCPR
• 3-chloro-1H-[1,2,4]triazole
• s-Triazole, 3-chloro- (VAN)
• O11392
• DTXSID8064480
• NS00036475
• DB-055116
• SCHEMBL9615533
• Z56788868
• 3-Chloro-1,2,4-triazole
• 1H-1,2,4-Triazole, 5-chloro-
• 1H-1,2,4-Triazole, 3-chloro-
• ALBB-018174
• EINECS 229-892-1
• C2H2ClN3

• Inchi： 1S/C2H2ClN3/c3-2-4-1-5-6-2/h1H,(H,4,5,6)
• InChI Key： QGOUKZPSCTVYLX-UHFFFAOYSA-N
• SMILES： ClC1=NC=NN1

Computed Properties

• Exact Mass: 102.99386
• Monoisotopic Mass: 102.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 48.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.564
• Boiling Point: 276 ºC
• Flash Point: 147 ºC
• Refractive Index: 1.706
• PSA: 41.57
• LogP: 0.45810

Additional information on 4H-1,2,4-Triazole, 3-chloro-

Comprehensive Overview of 4H-1,2,4-Triazole, 3-chloro- (CAS No. 64304-35-4): Properties, Applications, and Industry Insights

4H-1,2,4-Triazole, 3-chloro- (CAS No. 64304-35-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. As a derivative of the 1,2,4-triazole family, this chlorinated variant exhibits unique chemical properties, making it a valuable intermediate in synthetic chemistry. The compound's molecular structure, characterized by a five-membered ring containing three nitrogen atoms and a chlorine substituent, contributes to its reactivity and versatility in organic transformations.

In recent years, the demand for triazole derivatives has surged due to their broad-spectrum biological activities. Researchers have focused on 3-chloro-1,2,4-triazole as a key building block for developing novel antifungal agents and crop protection chemicals. The compound's ability to inhibit specific enzymatic pathways in pathogens has positioned it as a promising candidate for addressing antimicrobial resistance (AMR) - one of the most pressing global health challenges identified by the WHO.

The synthesis and optimization of CAS 64304-35-4 have become hot topics in green chemistry circles. Modern approaches emphasize atom-economical routes and catalytic processes that minimize waste generation, aligning with the pharmaceutical industry's commitment to sustainable manufacturing. Advanced characterization techniques including HPLC-MS and NMR spectroscopy are routinely employed to ensure the compound's purity and structural integrity for research applications.

From a commercial perspective, 4H-1,2,4-Triazole, 3-chloro- has seen growing market demand across Asia-Pacific regions, particularly in India and China where pharmaceutical intermediates production is expanding rapidly. Quality standards for this compound typically specify ≥98% purity, with strict controls on residual solvents and heavy metal content to meet regulatory requirements for GMP-compliant applications.

Emerging research directions explore the compound's potential in material science applications, particularly as a precursor for functional polymers and coordination complexes. The electron-withdrawing nature of the chlorine atom in 3-chloro-1,2,4-triazole facilitates interesting electronic properties when incorporated into conjugated systems, opening possibilities for organic electronics development.

Analytical method development for 64304-35-4 remains an active area of investigation, with researchers publishing improved chromatographic separation protocols to support quality control in industrial settings. Stability studies indicate that proper storage conditions (typically 2-8°C under inert atmosphere) are crucial for maintaining the compound's shelf life and performance characteristics.

The patent landscape surrounding triazole derivatives reveals continuous innovation, with recent filings highlighting novel synthetic routes and formulations incorporating 3-chloro-4H-1,2,4-triazole. Intellectual property analysis suggests growing commercial interest in this chemical space, particularly for applications addressing plant disease management and drug discovery pipelines.

Environmental fate studies of CAS 64304-35-4 indicate moderate biodegradability under aerobic conditions, prompting ongoing research into eco-friendly derivatives with maintained efficacy but improved environmental profiles. This aligns with global trends toward green chemistry principles and the UN's Sustainable Development Goals for responsible chemical management.

From a safety perspective, standard laboratory precautions are recommended when handling 4H-1,2,4-Triazole, 3-chloro-, including proper ventilation and personal protective equipment. While not classified as highly hazardous, prudent handling practices are advised given its reactive functional groups, consistent with general chemical safety protocols for research laboratories.

Future outlook for 64304-35-4 appears promising, with market analysts projecting steady growth in demand through 2030, driven by expanding applications in pharmaceutical intermediates and specialty chemicals. Continuous improvements in synthetic methodologies and purification technologies are expected to enhance cost-effectiveness and accessibility of this valuable heterocyclic compound for diverse industrial applications.